Ethyl 8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate

• Molecular Formula: C10H7ClF3N3O2
• Molecular Weight: 293.63 g/mol
• IUPAC Name: ethyl 8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate
• InChI: InChI=1S/C10H7ClF3N3O2/c1-2-19-9(18)8-16-15-7-6(11)3-5(4-17(7)8)10(12,13)14/h3-4H,2H2,1H3
• InChI Key: WBZPFKHEQAOWRG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN=C2N1C=C(C=C2Cl)C(F)(F)F

Description

Ethyl 8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C10H7ClF3N3O2 and its molecular weight is 293.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-chloro-2-hydrazinyl-5-(trifluoromethyl)pyridine (600 mg), diethyl oxalate (1.15 mL) and 2M hydrogen chloride ethanol solution (9 mL) was heated with microwave irradiation at 140° C. for 2 hr. The reaction mixture was allowed to be cooled to room temperature, and the solvent was evaporated under reduced pressure. The residue was neutralized with saturated aqueous sodium hydrogen carbonate solution, and the mixture was extracted with ethyl acetate. The organic layer was dried over anhydrous magnesium sulfate, and the solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate/hexane) to give the title compound (290 mg).